2-(4-Amino-pyrazol-1-yl)-N,N-dimethyl-acetamide hydrochloride

• IUPAC Name: 2-(4-aminopyrazol-1-yl)-N,N-dimethylacetamide;hydrochloride
• InChI: InChI=1S/C7H12N4O.ClH/c1-10(2)7(12)5-11-4-6(8)3-9-11;/h3-4H,5,8H2,1-2H3;1H
• InChI Key: IDOJEHPNVGPFRF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN1C=C(C=N1)N.Cl
• Molecular Formula: C7H13ClN4O
• Molecular Weight: 204.66 g/mol

Description

Synthesis Analysis

Scientific Research Applications

Synthesis and Biological Activity of Pyrazoles

Pyrazole derivatives, including compounds like 2-(4-Amino-pyrazol-1-yl)-N,N-dimethyl-acetamide hydrochloride, have been extensively studied for their synthesis methods and biological activities. These compounds are notable for their presence in a variety of biologically active molecules, offering a broad spectrum of pharmacological effects such as anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, and anti-HIV activities. The synthesis of pyrazole heterocycles often involves condensation followed by cyclization, utilizing reagents such as phosphorus oxychloride (POCl3), dimethyl formamide, acetamide, and hydrazine. These methods enable the production of heterocyclic pyrazoles under varying conditions, including microwave irradiation, which can lead to potential yields and offer valuable strategies for designing more active biological agents through modifications and derivatizations (Dar & Shamsuzzaman, 2015).

Antimicrobial and Antifungal Applications

The search for novel antimicrobial and antifungal agents has led to the synthesis and biological evaluation of benzo-fused five-membered nitrogen-containing heterocycles against DNA gyrase subunit B, showcasing the potential of pyrazole derivatives as antimicrobial agents. Such research efforts are crucial in the context of increasing antimicrobial resistance, highlighting the need for novel drug candidates in combating microbial infections (PatilTejaswini & Amrutkar Sunil, 2021).

Neuroplasticity and Antidepressant Effects

Emerging evidence suggests that compounds affecting neuroplasticity may hold promise as fast-acting antidepressants. Research into the mechanisms of ketamine and classical psychedelics indicates that similar neuroplastic changes, including synaptogenesis and increased expression of synaptic proteins, could be facilitated by compounds targeting AMPA receptors. This mechanism provides a potential avenue for the development of novel antidepressants based on pyrazole derivatives and related compounds, offering hope for treating depression and other mood disorders with rapid-onset therapies (Aleksandrova & Phillips, 2021).

Neurodegenerative Disorders

Pyrazolines have shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's diseases, thanks to their neuroprotective properties. The exploration of pyrazoline derivatives for their roles in inhibiting acetylcholine esterase (AChE) and monoamine oxidase (MAO) enzymes suggests potential therapeutic applications in managing neurodegenerative conditions. This research provides a foundation for developing new drugs that could ameliorate symptoms or perhaps slow the progression of these debilitating diseases (Ahsan et al., 2022).